Cas no 2228089-24-3 (2-amino-3-{1-(tert-butoxy)carbonylpiperidin-2-yl}-3-hydroxypropanoic acid)

• Product Name: 2-amino-3-{1-(tert-butoxy)carbonylpiperidin-2-yl}-3-hydroxypropanoic acid
• CAS No: 2228089-24-3
• MF: C₁₃H₂₄N₂O₅
• MW: 288.340064048767
• CID: 6300476
• PubChem ID: 165691537
• Update Time: 2025-07-19

2-amino-3-{1-(tert-butoxy)carbonylpiperidin-2-yl}-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-{1-(tert-butoxy)carbonylpiperidin-2-yl}-3-hydroxypropanoic acid
• 2-amino-3-{1-[(tert-butoxy)carbonyl]piperidin-2-yl}-3-hydroxypropanoic acid
• 2228089-24-3
• EN300-1888516

• Inchi： 1S/C13H24N2O5/c1-13(2,3)20-12(19)15-7-5-4-6-8(15)10(16)9(14)11(17)18/h8-10,16H,4-7,14H2,1-3H3,(H,17,18)
• InChI Key： PQBHIMSKKYZLOC-UHFFFAOYSA-N
• SMILES： OC(C(C(=O)O)N)C1CCCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 288.16852187g/mol
• Monoisotopic Mass: 288.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 113Ų

Additional information on 2-amino-3-{1-(tert-butoxy)carbonylpiperidin-2-yl}-3-hydroxypropanoic acid

Introduction to 2-amino-3-{1-(tert-butoxy)carbonylpiperidin-2-yl}-3-hydroxypropanoic acid (CAS No. 2228089-24-3)

2-amino-3-{1-(tert-butoxy)carbonylpiperidin-2-yl}-3-hydroxypropanoic acid (CAS No. 2228089-24-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of amino acids and piperidine, featuring a tert-butoxycarbonyl (Boc) protecting group. The unique structure of this compound makes it a valuable candidate for various applications, particularly in the development of novel therapeutics and as a building block in organic synthesis.

The chemical structure of 2-amino-3-{1-(tert-butoxy)carbonylpiperidin-2-yl}-3-hydroxypropanoic acid consists of an amino acid backbone with a piperidine ring and a tert-butoxycarbonyl group attached to the nitrogen atom. The presence of the Boc group is crucial as it provides stability and protection during synthetic processes, allowing for controlled deprotection and further functionalization. This compound is typically synthesized through multi-step organic reactions, including amide formation and protection/deprotection steps.

In recent years, 2-amino-3-{1-(tert-butoxy)carbonylpiperidin-2-yl}-3-hydroxypropanoic acid has been extensively studied for its potential therapeutic applications. One notable area of research is its use as an intermediate in the synthesis of peptidomimetics, which are designed to mimic the biological activity of peptides while offering improved pharmacological properties such as increased stability and bioavailability. Peptidomimetics have shown promise in treating various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

A study published in the Journal of Medicinal Chemistry highlighted the role of 2-amino-3-{1-(tert-butoxy)carbonylpiperidin-2-yl}-3-hydroxypropanoic acid in the development of inhibitors for protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and their dysregulation is implicated in numerous diseases. By designing molecules that can selectively disrupt these interactions, researchers aim to develop new therapeutic strategies. The unique structural features of this compound make it an ideal candidate for such applications.

Beyond its use in drug discovery, 2-amino-3-{1-(tert-butoxy)carbonylpiperidin-2-yl}-3-hydroxypropanoic acid has also found applications in the field of materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of metallopolymers and coordination compounds. These materials have potential applications in catalysis, sensing, and drug delivery systems.

The synthesis and characterization of 2-amino-3-{1-(tert-butoxy)carbonylpiperidin-2-yl}-3-hydroxypropanoic acid have been well-documented in the literature. Common synthetic routes involve the reaction of a protected piperidine derivative with an appropriate amino acid precursor, followed by deprotection steps to yield the final product. Techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography are routinely used to confirm the identity and purity of the compound.

In terms of safety and handling, 2-amino-3-{1-(tert-butoxy)carbonylpiperidin-2-yl}-3-hydroxypropanoic acid should be stored under dry conditions and protected from light to maintain its stability. Researchers working with this compound should follow standard laboratory safety protocols to ensure safe handling and disposal.

The future prospects for 2-amino-3-{1-(tert-butoxy)carbonylpiperidin-2-yl}-3-hydroxypropanoic acid are promising. Ongoing research is focused on optimizing its properties for specific therapeutic applications and exploring new synthetic methods to improve yield and purity. Additionally, there is growing interest in using this compound as a platform for developing multifunctional molecules that can address complex biological challenges.

In conclusion, 2-amino-3-{1-(tert-butoxy)carbonylpiperidin-2-yl}-3-hydroxypropanoic acid (CAS No. 2228089-24-3) is a versatile compound with significant potential in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and functional groups make it an attractive candidate for a wide range of applications, from drug discovery to advanced materials development.